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Compound of Interest

Compound Name: (Benzhydryloxy)acetic acid
CAS No.: 21409-25-6
Cat. No.: B1208167

Get Quote

Executive Summary

Diphenylmethoxyacetic acid (DPMA, CAS: 7475-61-8) is the terminal carboxylic acid metabolite
of the antihistamine Diphenhydramine (DPHM).[1] Its analysis is critical in pharmacokinetic
profiling and forensic toxicology to distinguish parent drug ingestion from metabolic clearance.

This guide characterizes the fragmentation behavior of DPMA under Electron lonization (El)
and Electrospray lonization (ESI). While EI provides a fingerprint-rich spectrum dominated by
the benzhydryl moiety, ESI (Negative Mode) offers molecular specificity through
decarboxylation pathways.

Molecular Profile & Structural Logic
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Property Detail

IUPAC Name 2-(Diphenylmethoxy)acetic acid
Formula C15H1403

Exact Mass 242.0943 Da

Structure Ph2CH-O-CH2—COOH

The ether linkage (C-0) is the primary site of
Key Lability fragility, followed by the carboxyl group

(decarboxylation).

Fragmentation Pathways: The Core Mechanisms
Electron lonization (GC-MS)

In EI (70 eV), DPMA undergoes extensive fragmentation. The molecular ion (

, m/z 242) is rarely observed due to the instability of the ether bond.

o Primary Pathway (a-Cleavage/Inductive): The ionization of the ether oxygen triggers the
cleavage of the benzhydryl-oxygen bond. This generates the stable Diphenylmethyl cation
(Benzhydryl cation) at m/z 167.

e Secondary Pathway (Rearrangement): The m/z 167 ion often loses

to form the Fluorenyl cation at m/z 165, a highly diagnostic aromatic system.

o Alternative Pathway (Ether Retention): Cleavage of the

bond yields the Diphenylmethoxy cation at m/z 183. This is less abundant but structurally
significant as it retains the oxygen.

Electrospray lonization (LC-MS/MS)

DPMA is an acidic molecule (

), making Negative Mode (ESI-) the preferred ionization method.
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e Precursor lon:
at m/z 241.

e Primary Fragment (Neutral Loss): Collision-Induced Dissociation (CID) triggers the loss of

(44 Da), resulting in the m/z 197 product ion (

).

e Secondary Fragment: Further energy can cleave the ether bond, but unlike El, the charge is
retained on the anionic oxygen moiety, often yielding smaller acetate fragments or radical
anions depending on the collision energy.
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Figure 1: Comparative fragmentation pathways of DPMA under Hard (El) and Soft (ESI)
ionization.

Comparative Analysis: El vs. ESI

Feature GC-MS (El) LC-MS/MS (ESI Negative)
Primary lon m/z 167 (Fragment) m/z 241 (Precursor)
Structural fingerprinting; Quantification; confirms intact

Diagnostic Utilit
I / confirms benzhydryl core. acid.

o High for fragments; low for ) )
Sensitivity ] High for molecular ion.[2]
molecular ion.

Required (e.g., MTBSTFA or
Derivatization BSTFA) to improve volatility Not Required; direct injection.

and peak shape.

m/z 167 is common to many m/z 241 -> 197 transition is
Interference diphenyl compounds (non- highly specific to the acid
specific). structure.

Expert Insight: For complex biological matrices (plasma/urine), LC-MS/MS is superior due to
the specificity of the 241->197 transition. GC-MS requires derivatization, and the m/z 167 peak
can suffer interference from other benzhydryl metabolites or degradation products.

Experimental Protocols
Protocol A: GC-MS Analysis (Derivatized)

Best for: Broad metabolic profiling and forensic confirmation.

o Extraction: Acidify 500 pL urine/plasma with 50 pL 1M HCI. Extract with 2 mL Toluene
(preferred over ether to reduce emulsion). Centrifuge and collect organic layer.

» Derivatization: Evaporate toluene to dryness under

. Reconstitute in 50 pL Ethyl Acetate + 50 pL MTBSTFA (N-tert-Butyldimethylsilyl-N-
methyltrifluoroacetamide). Incubate at 60°C for 30 mins.
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o Note: This forms the TBDMS-ester derivative (MW 242 + 114 = 356).

e GC Settings: DB-5MS column. Inject 1 pL splitless. Ramp 100°C to 300°C at 15°C/min.

e Detection: Monitor m/z 299 (Loss of t-butyl from TBDMS) and m/z 167 (Benzhydryl).

Protocol B: LC-MS/MS Analysis (Direct)

Best for: High-throughput quantification.

o Sample Prep: Protein precipitation.[3][4] Add 100 pL plasma to 300 uL cold Acetonitrile
(containing 0.1% Formic Acid). Vortex and centrifuge (10,000g, 5 min).

e LC Conditions: C18 Column (e.g., Agilent Zorbax Eclipse Plus), 2.1 x 50 mm.
o Mobile Phase A:

+ 0.1% Formic Acid.[5]

o Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[6]
o Gradient: 10% B to 90% B over 5 mins.
e MS Settings (Triple Quad):
o Source: ESI Negative Mode.[4][7][8]
o MRM Transition 1 (Quant): 241.1

197.1 (CE: 15-20 eV).

o MRM Transition 2 (Qual): 241.1

165.1 (High energy collision, ~35 eV).

Data Summary Table
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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